N1-(2-methoxyphenyl)-N2-(2-morpholinoethyl)oxalamide
Description
“N1-(2-methoxyphenyl)-N2-(2-morpholinoethyl)oxalamide” is a chemical compound with the linear formula C14H21N3O3 . It is provided by Sigma-Aldrich to early discovery researchers as part of a collection of rare and unique chemicals .
Molecular Structure Analysis
The molecular structure of “N1-(2-methoxyphenyl)-N2-(2-morpholinoethyl)oxalamide” is defined by its linear formula C14H21N3O3 . The molecular weight of the compound is 279.342 .Scientific Research Applications
Synthesis and Complexation with Metal Ions
One study detailed the synthesis of morpholine derivatives and their complexation with palladium(II) and mercury(II) (Singh et al., 2000). The research demonstrates the utility of morpholine derivatives in forming complexes with metal ions, which could have implications for catalysis and materials science.
Novel Synthetic Approaches
Another study focused on a novel synthetic approach for creating oxalamides, highlighting the versatility and potential applications of oxalamide compounds in organic synthesis (Mamedov et al., 2016). This indicates that N1-(2-methoxyphenyl)-N2-(2-morpholinoethyl)oxalamide could be synthesized through innovative methods, contributing to the field of synthetic organic chemistry.
Molecular Structure Analysis
Research on the crystal and molecular structure of related compounds offers insights into their chemical behavior and potential interactions with biological targets (Akkurt et al., 2005). Understanding the structure of such compounds is crucial for designing drugs and materials with specific properties.
Biological Significance and Potential Therapeutic Applications
A study on a novel, water-soluble hydrogen sulfide–releasing molecule, which includes a morpholine moiety, highlighted its vasodilator and antihypertensive activity (Li et al., 2008). This suggests that morpholine derivatives, including N1-(2-methoxyphenyl)-N2-(2-morpholinoethyl)oxalamide, could have significant biological effects and potential therapeutic applications.
Drug Metabolism and Potential Inhibitory Effects
Another study explored the metabolism of specific compounds to potent HIV-1 protease inhibitors, showcasing the role of morpholine derivatives in drug development and their potential as inhibitors of vital biological processes (Balani et al., 1995).
properties
IUPAC Name |
N'-(2-methoxyphenyl)-N-(2-morpholin-4-ylethyl)oxamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H21N3O4/c1-21-13-5-3-2-4-12(13)17-15(20)14(19)16-6-7-18-8-10-22-11-9-18/h2-5H,6-11H2,1H3,(H,16,19)(H,17,20) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CDKVLNKLMIMQIW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1NC(=O)C(=O)NCCN2CCOCC2 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H21N3O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
307.34 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N1-(2-methoxyphenyl)-N2-(2-morpholinoethyl)oxalamide | |
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